BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Methyl 2,3-dimethylbenzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 2,3-dimethylbenzoate

Cat. No.: B156646

Essential Safety and Handling Guide for Methyl
2,3-dimethylbenzoate

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate, essential safety and logistical
information for handling Methyl 2,3-dimethylbenzoate, including personal protective
equipment (PPE) recommendations, operational protocols, and disposal plans.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Methyl 2,3-dimethylbenzoate is
not readily available. The following guidance is based on the known hazards of this compound
and supplemented with information from the SDS of the structurally similar compound, Methyl
Benzoate. It is crucial to handle this chemical with care and adhere to all institutional safety
protocols.

Hazard Identification and Personal Protective
Equipment

Methyl 2,3-dimethylbenzoate is classified as a hazardous substance, causing skin, eye, and
respiratory irritation[1][2]. Therefore, appropriate personal protective equipment is mandatory to
prevent exposure.

Recommended Personal Protective Equipment (PPE):
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e Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are essential to
prevent skin contact. Inspect gloves for any signs of degradation or perforation before each
use.

o Eye and Face Protection: Chemical safety goggles are required to protect against splashes.
In situations with a higher risk of splashing, a face shield should be worn in addition to

goggles.

o Skin and Body Protection: A standard laboratory coat must be worn to protect the skin. For
operations with a higher potential for splashing, a chemical-resistant apron is recommended.

o Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation of vapors. If ventilation is inadequate or if aerosols are
generated, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Operational and Disposal Plans

Adherence to standardized operational and disposal procedures is critical for minimizing risk
and ensuring a safe laboratory environment.

Handling and Storage:
» Avoid all personal contact with the chemical, including inhalation of vapors.
o Keep the container tightly closed when not in use.

e Store in a cool, dry, and well-ventilated area away from sources of ignition, as it may be
combustible.

e Ground and bond containers when transferring material to prevent static discharge.

e Do not eat, drink, or smoke in areas where the chemical is handled. Wash hands thoroughly
after handling.

Disposal Plan:

» Dispose of Methyl 2,3-dimethylbenzoate and any contaminated materials as hazardous
chemical waste in accordance with all local, state, and federal regulations.
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e Do not dispose of down the drain or into the environment.
e Use a licensed professional waste disposal service to dispose of this material.
o Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

Quantitative Data Summary

The following table summarizes key quantitative data for Methyl 2,3-dimethylbenzoate.

Property Value

Molecular Formula C10H1202

Molecular Weight 164.20 g/mol

CAS Number 15012-36-9

GHS Hazard Statements H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Emergency Procedures

In case of a chemical spill, follow the established emergency workflow.
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Caption: Workflow for handling a chemical spill.
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First Aid Measures:

¢ In case of skin contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. If irritation persists, seek medical attention.

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

¢ In case of inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.

 In case of ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate
medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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